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Compound of Interest

Compound Name: AD186

Cat. No.: B11928748 Get Quote

Presumed Identification: AD186 is likely a specific identifier for Azodicarbonamide (CAS No.

123-77-3), also known as Azodicarbonamide (ADCA). This document provides essential safety,

handling, and disposal procedures for laboratory personnel based on this identification.

Azodicarbonamide is a yellow to orange-red, odorless, crystalline powder.[1] It is recognized as

a flammable solid and a respiratory sensitizer, with a risk of explosion when heated under

confinement.[2][3] Primary industrial applications include its use as a blowing agent in the

plastics and rubber industries and as a dough conditioner in bread-making in some countries.

[4][5] In a laboratory setting, it is crucial to handle this chemical with strict adherence to safety

protocols to mitigate risks.

Safety and Hazard Information
Proper personal protective equipment (PPE) is paramount when handling Azodicarbonamide.

This includes safety glasses with side shields or goggles, chemical-resistant gloves, and a lab

coat.[6] In cases of inadequate ventilation or when dust formation is likely, respiratory

protection should be worn.[2][3]
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Hazard Type GHS Classification Description Source

Physical Hazard Flammable Solid

Flammable solid that

may form combustible

dust concentrations in

air. Risk of explosion if

heated under

confinement.

[1][2][3]

Health Hazard

Respiratory

Sensitization,

Category 1

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled.

[2][3]

Health Hazard Skin and Eye Irritation

Some sources

indicate it may cause

skin and eye irritation.

[7]

Environmental Hazard
Acute Aquatic Hazard,

Category 3
Harmful to aquatic life.
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Exposure Route First Aid Measures Source

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If experiencing

respiratory symptoms, call a

poison center or doctor.

[2][3]

Skin Contact

Wash off immediately with

plenty of soap and water. If

skin irritation persists, seek

medical attention.

[2][3]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical attention.

[3][7]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Get medical

attention if you feel unwell. Do

NOT induce vomiting.

[2][7]

Proper Disposal Procedures
The disposal of Azodicarbonamide must be conducted in accordance with all applicable

federal, state, and local regulations.[8][9] It should be treated as hazardous waste and

disposed of at an approved waste disposal plant.[2]
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Waste Collection

Storage

Disposal

Collect waste Azodicarbonamide
in a designated, labeled,

and sealed container.

Do not mix with other waste streams.
Keep in original container if possible.

Store the waste container in a cool, dry,
well-ventilated area designated for

hazardous waste.

Keep away from heat, sparks, open flames,
and incompatible materials (e.g., strong

oxidizing agents, acids, bases).

Contact your institution's
Environmental Health and Safety (EHS)

office to arrange for pickup.

Waste will be transported by a licensed
hazardous waste hauler to an approved

waste disposal facility.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Azodicarbonamide waste.

Experimental Protocols and Handling
While detailed experimental protocols for "AD186" are not available, procedures for handling

Azodicarbonamide in a laboratory setting for analysis and toxicological studies have been
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documented.

Laboratory Handling Workflow
Work in a well-ventilated area,

preferably a chemical fume hood.
Wear appropriate PPE.

Dispense and weigh the solid material
carefully to minimize dust generation.

Azodicarbonamide is soluble in DMSO.
Use appropriate solvents as per the

experimental protocol.

Conduct the experiment, keeping in mind
the material's incompatibility with strong

oxidizing agents, acids, and bases.

Thoroughly clean all equipment and
the work area after use. Wash hands

immediately after handling.

Click to download full resolution via product page

Caption: General workflow for handling Azodicarbonamide in a laboratory.

Example Experimental Use: Analysis in Flour
A published method for the determination of Azodicarbonamide in flour involves the following

key steps[10]:

Standard Preparation: A stock solution of Azodicarbonamide is prepared in a mixture of

dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).
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Sample Extraction: A known weight of the flour sample is mixed with the DMF/DMSO solvent

mixture to extract the Azodicarbonamide.

Centrifugation and Filtration: The mixture is centrifuged to separate the solid and liquid

phases, and the supernatant is filtered.

Analysis: The concentration of Azodicarbonamide in the extract is determined using High-

Performance Liquid Chromatography (HPLC) with UV detection.

Toxicological Information and Mechanism of Action
The primary health concern associated with Azodicarbonamide is occupational asthma, as it is

a known respiratory sensitizer.[11][12] In animal studies, repeated oral exposure to high doses

has been linked to kidney and liver effects.[13]

When used in baking, Azodicarbonamide breaks down into other compounds, including biurea

and semicarbazide.[5] Semicarbazide has been shown to be carcinogenic in female mice at

high doses, though these levels far exceed those resulting from human consumption of treated

bread.[5][14]

Simplified Toxicological Pathway
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Caption: Simplified overview of Azodicarbonamide's toxicological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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